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Compound of Interest

Compound Name: Adipaldehyde

Cat. No.: B086109 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. Adipaldehyde, a reactive dialdehyde, requires careful management throughout

its lifecycle, from storage to disposal. This guide provides essential, step-by-step procedures

for the proper disposal of adipaldehyde, ensuring the safety of laboratory personnel and the

protection of the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle adipaldehyde with appropriate

safety measures. Always work in a well-ventilated area and wear suitable personal protective

equipment (PPE), including chemical-impermeable gloves, safety goggles with side-shields,

and a lab coat.[1][2][3] Avoid inhaling vapors or dust and prevent contact with skin and eyes.[1]

In case of accidental contact, follow the first-aid measures outlined in the Safety Data Sheet

(SDS).[1]

Storage: Store adipaldehyde in a tightly closed container in a cool, dry, and well-ventilated

place, away from heat, sparks, and incompatible materials.[1][2]

**Step-by-Step Adipaldehyde Disposal Protocol
The primary recommended methods for the disposal of adipaldehyde are through a licensed

chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] Under no

circumstances should adipaldehyde be discharged into sewer systems or drains.[1]
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Step 1: Waste Collection and Storage

Collect waste adipaldehyde and any contaminated materials (e.g., absorbents, PPE) in a

suitable, clearly labeled, and closed container.

Store the waste container in a designated, well-ventilated, and secure area, segregated from

incompatible materials.

Step 2: Engage a Licensed Waste Disposal Service

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and disposal.

Provide the waste disposal service with a complete and accurate description of the waste,

including its composition and any known hazards.

Step 3: Transportation and Final Disposal

The licensed waste disposal service will transport the waste to a permitted treatment,

storage, and disposal facility (TSDF).

The primary disposal method is high-temperature incineration in a unit equipped with

appropriate air pollution control devices.[1]

Spill and Leak Cleanup: In the event of a spill, evacuate personnel from the area and remove

all sources of ignition.[1] Wearing appropriate PPE, contain the spill using an inert absorbent

material. Collect the absorbed material and place it in a sealed container for disposal as

hazardous waste.[1]

Physicochemical Properties and Hazard Data
For quick reference, the following table summarizes key quantitative data for adipaldehyde,

relevant to its safe handling and disposal.
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Property Value

Molecular Formula C6H10O2[4][5]

Molecular Weight 114.14 g/mol [4][5]

Boiling Point 153.66°C (approximate)[2][3]

Melting Point -8°C[2][3]

Flash Point 66.3°C[2][3]

Density 1.0030 g/cm³[2][3]

Adipaldehyde Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of adipaldehyde,

from waste generation to final destruction.
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In the Laboratory

Disposal Process
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Caption: Workflow for the safe and compliant disposal of adipaldehyde.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Buy Adipaldehyde | 1072-21-5 [smolecule.com]

3. chembk.com [chembk.com]

4. GSRS [precision.fda.gov]

5. Adipaldehyde - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Adipaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086109#adipaldehyde-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b086109?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/adipaldehyde.pdf
https://www.smolecule.com/products/s582775
https://www.chembk.com/en/chem/Adipic%20dialdehyde
https://precision.fda.gov/ginas/app/ui/substances/90e1d060-0c96-4ef9-9102-d44336d4df0c
https://en.wikipedia.org/wiki/Adipaldehyde
https://www.benchchem.com/product/b086109#adipaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b086109#adipaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b086109#adipaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086109?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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